2-[4-(2-Aminoethyl)phenoxy]nicotinamide

• Molecular Formula: C14H15N3O2
• Molecular Weight: 257.29 g/mol
• IUPAC Name: 2-[4-(2-aminoethyl)phenoxy]pyridine-3-carboxamide
• InChI: InChI=1S/C14H15N3O2/c15-8-7-10-3-5-11(6-4-10)19-14-12(13(16)18)2-1-9-17-14/h1-6,9H,7-8,15H2,(H2,16,18)
• InChI Key: STWHULYASNPWBH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(N=C1)OC2=CC=C(C=C2)CCN)C(=O)N

Description

2-[4-(2-Aminoethyl)phenoxy]nicotinamide is a useful research compound. Its molecular formula is C14H15N3O2 and its molecular weight is 257.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Dissolve {2-[4-(3-carbamoylpyridin-2-yloxy)phenyl]ethyl}carbamic acid tert-butyl ester (0.518 g, 1.45 mmol) in dichloromethane (8.4 mL). Add TFA (8.4 mL) and stir at room temperature for 4 hours. Concentrate the reaction mixture. Load the product onto an SCX column with methanol. Wash the column with methanol then elute with 50% (2.0 M NH3 in methanol) in methanol to give the title compound (0.38 g, 100%): TOF MS ES+ 258.1 (M+H)+, base peak TOF ES+ 241.1 (M−NH2)+, HRMS calcd for C14H16N3O2 258.1243 (M+H)+, found 258.1228, time 0.34 min; HPLC [YMC-Pack Pro C-18 (150×4.6 mm, S-5 microm), acetonitrile in water containing 0.01% concentrated HCl at 1.0 mL/min, 5-95% over 19 min], tR=13.4 min, 100% purity.